Cas no 566198-36-5 (2-(3-Formylphenyl)nicotinic acid)

• Product Name: 2-(3-Formylphenyl)nicotinic acid
• CAS No: 566198-36-5
• MF: C₁₃H₉NO₃
• MW: 227.215463399887
• MDL: MFCD18316832
• CID: 945674
• Update Time: 2025-10-30

2-(3-Formylphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-(Carboxypyridin-2-yl)benzaldehyde
• 2-(3-formylphenyl)pyridine-3-carboxylic acid
• 2-(3-FORMYLPHENYL)NICOTINIC ACID
• 2-(3-Formylphenyl)nicotinic acid

• MDL： MFCD18316832
• Inchi： 1S/C13H9NO3/c15-8-9-3-1-4-10(7-9)12-11(13(16)17)5-2-6-14-12/h1-8H,(H,16,17)
• InChI Key： QPQJABLRUNLXJC-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CN=C1C1C=CC=C(C=O)C=1)=O

Computed Properties

• Exact Mass: 227.058
• Monoisotopic Mass: 227.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-(3-Formylphenyl)nicotinic acid

Recent Advances in the Study of 2-(3-Formylphenyl)nicotinic Acid (CAS: 566198-36-5) in Chemical Biology and Pharmaceutical Research

2-(3-Formylphenyl)nicotinic acid (CAS: 566198-36-5) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of small-molecule inhibitors and pharmaceutical agents. Recent studies have highlighted its significance in medicinal chemistry due to its versatile chemical structure, which allows for diverse modifications and applications in drug discovery. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the role of 2-(3-Formylphenyl)nicotinic acid as a precursor in the synthesis of novel kinase inhibitors. The study demonstrated that this compound serves as a critical building block for the development of selective inhibitors targeting tyrosine kinases, which are implicated in various cancers. The researchers utilized a multi-step synthetic route, starting from commercially available materials, to achieve high yields and purity of the target compound. Their findings underscore the compound's utility in the rational design of kinase inhibitors with improved efficacy and reduced off-target effects.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where 2-(3-Formylphenyl)nicotinic acid was employed in the development of anti-inflammatory agents. The study focused on modifying the formyl group to create derivatives with enhanced binding affinity to cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. The derivatives exhibited potent inhibitory activity in vitro, suggesting their potential as lead compounds for the treatment of chronic inflammatory diseases. This research highlights the compound's adaptability in addressing diverse therapeutic targets.

Beyond its applications in drug discovery, 2-(3-Formylphenyl)nicotinic acid has also been investigated for its role in chemical biology. A recent study in ACS Chemical Biology (2024) utilized this compound as a probe to study protein-ligand interactions. By incorporating fluorescent tags into its structure, the researchers were able to visualize and quantify binding events in real-time, providing valuable insights into the dynamics of molecular recognition. This approach opens new avenues for understanding complex biological processes and designing targeted therapies.

In conclusion, 2-(3-Formylphenyl)nicotinic acid (CAS: 566198-36-5) continues to be a valuable tool in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its potential to yield biologically active derivatives, makes it a focal point for ongoing studies. Future research directions may include exploring its applications in other therapeutic areas, optimizing synthetic methodologies, and further elucidating its mechanism of action in various biological systems. The compound's multifaceted utility ensures its relevance in advancing both basic science and drug development efforts.